Cas no 1782413-29-9 (5-Amino-1-methyl-6-oxopyridine-3-carbonitrile)

• Product Name: 5-Amino-1-methyl-6-oxopyridine-3-carbonitrile
• CAS No: 1782413-29-9
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 5405448
• PubChem ID: 84716377
• Update Time: 2025-06-08

5-Amino-1-methyl-6-oxopyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile
• 5-Amino-1-methyl-6-oxopyridine-3-carbonitrile
• 1782413-29-9
• EN300-6806494
• Z3243520610

• Inchi： 1S/C7H7N3O/c1-10-4-5(3-8)2-6(9)7(10)11/h2,4H,9H2,1H3
• InChI Key： PLWSLMSGBRSSBL-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C#N)=CN1C)N

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on 5-Amino-1-methyl-6-oxopyridine-3-carbonitrile

5-Amino-1-methyl-6-oxopyridine-3-carbonitrile (CAS No. 1782413-29-9): An Overview of a Promising Compound in Medicinal Chemistry

5-Amino-1-methyl-6-oxopyridine-3-carbonitrile (CAS No. 1782413-29-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as AMOPC for brevity, belongs to the class of pyridine derivatives and has been the subject of extensive research in recent years.

The molecular structure of 5-Amino-1-methyl-6-oxopyridine-3-carbonitrile is characterized by a pyridine ring with a cyano group at the 3-position, an amino group at the 5-position, and a methyl group at the 1-position. This arrangement confers the molecule with specific chemical and biological properties that make it an attractive candidate for various pharmaceutical applications.

One of the key areas of research involving 5-Amino-1-methyl-6-oxopyridine-3-carbonitrile is its potential as an anti-inflammatory agent. Recent studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Amino-1-methyl-6-oxopyridine-3-carbonitrile has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are often dysregulated in cancer cells.

Another area of interest is the neuroprotective potential of 5-Amino-1-methyl-6-oxopyridine-3-carbonitrile. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to scavenge free radicals and reduce oxidative damage.

The pharmacokinetic properties of 5-Amino-1-methyl-6-oxopyridine-3-carbonitrile have also been studied in detail. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once-daily dosing in preclinical models.

Safety studies have indicated that 5-Amino-1-methyl-6-oxopyridine-3-carbonitrile is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. These trials will also help to determine optimal dosing regimens and identify any potential drug interactions or contraindications.

In conclusion, 5-Amino-1-methyl-6-oxopyridine-3-carbonitrile (CAS No. 1782413-29-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a valuable addition to the pharmaceutical arsenal.